1-(5-Bromo-3,3-dimethyl-2,3-dihydro-indol-1-yl)-ethanone

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 1-(5-bromo-3,3-dimethyl-2H-indol-1-yl)ethanone
• InChI: InChI=1S/C12H14BrNO/c1-8(15)14-7-12(2,3)10-6-9(13)4-5-11(10)14/h4-6H,7H2,1-3H3
• InChI Key: BUZWSNJFNCPDTO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CC(C2=C1C=CC(=C2)Br)(C)C

Description

1-(5-Bromo-3,3-dimethyl-2,3-dihydro-indol-1-yl)-ethanone is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-3,3-dimethyl-2,3-dihydro-1H-indole (1.6 g, 7.1 mmol) in DCM (40 mL) and pyridine (1.1 mL, 14.2 mmol) was added acetic anhydride (1 mL, 11 mmol). The reaction was stirred at room temperature overnight, then solvent was removed in vacuo and the residue partitioned between water and saturated aqueous NH4Cl. The organic phase was separated, dried (MgSO4), filtered and concentrated to give the title compound (1.8 g), used without further purification. Analytical data were consistent with those reported in Preparation 61.